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Compound of Interest

Compound Name: 1-Bromododecane-d3

Cat. No.: B1383035

Technical Guide: 1-Bromododecane-12,12,12-d3

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 1-Bromododecane-12,12,12-d3, a
deuterated analog of 1-bromododecane. This isotopically labeled compound is a valuable tool
in various research and development applications, particularly in mass spectrometry-based
guantitative analysis.

Core Compound Details

1-Bromododecane-12,12,12-d3 is a saturated haloalkane in which the three hydrogen atoms
on the terminal methyl group of the dodecyl chain have been replaced by deuterium atoms.
This isotopic substitution makes it an ideal internal standard for analytical applications.

Property Value

CAS Number 204259-68-7

Molecular Weight 252.25 g/mol

Linear Formula CD3(CHz2)10CH2Br
Synonyms Lauryl bromide-12,12,12-d3
Isotopic Purity 99 atom % D
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Physicochemical Properties

The physical and chemical properties of 1-Bromododecane-12,12,12-d3 are comparable to its
non-deuterated counterpart, with slight variations due to the isotopic labeling.

Property Value Reference
Boiling Point 134-135 °C at 6 mmHg

Melting Point -11to-9°C

Density 1.050 g/mL at 25 °C

Flash Point 113 °C (closed cup)

Applications in Research and Drug Development

The primary application of 1-Bromododecane-12,12,12-d3 is as an internal standard in
guantitative mass spectrometry. Its known concentration and distinct mass shift allow for
precise quantification of the non-deuterated 1-bromododecane or other structurally related
analytes in complex matrices.

It also serves as a valuable reagent in organic synthesis for introducing a deuterated dodecyl
group into a molecule. This is particularly useful in metabolic studies to track the fate of the
alkyl chain within a biological system.

Experimental Protocols

While specific protocols will vary based on the application, the following provides a general
methodology for the use of 1-Bromododecane-12,12,12-d3 in alkylation reactions and as an
internal standard.

General N-Alkylation Protocol

This protocol describes a general procedure for the N-alkylation of a primary amine using 1-
Bromododecane-12,12,12-d3.

Materials:
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e Primary amine

e 1-Bromododecane-12,12,12-d3

e Anhydrous acetonitrile (ACN)

e Potassium carbonate (K2CO3)

e Argon or Nitrogen gas

o Standard glassware for organic synthesis
Procedure:

» To a stirred solution of the primary amine (1.0 equivalent) in anhydrous acetonitrile, add
potassium carbonate (1.5 equivalents).

e Add 1-Bromododecane-12,12,12-d3 (1.1 equivalents) to the suspension at room temperature
under an inert atmosphere.

o Heat the reaction mixture to 80 °C.

» Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-
mass spectrometry (LC-MS).

e Upon completion, cool the reaction mixture to room temperature and filter off the inorganic
salts.

» Concentrate the filtrate under reduced pressure to obtain the crude product.

» Purify the crude product by flash column chromatography.

Use as an Internal Standard in LC-MS

This protocol outlines the general steps for using 1-Bromododecane-12,12,12-d3 as an internal
standard for the quantification of an analyte.

Procedure:
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o Preparation of Standard Solutions: Prepare a series of calibration standards containing
known concentrations of the analyte and a fixed concentration of 1-Bromododecane-
12,12,12-d3 (the internal standard).

o Sample Preparation: To the unknown sample, add the same fixed concentration of 1-
Bromododecane-12,12,12-d3.

o LC-MS Analysis: Analyze the calibration standards and the unknown sample by LC-MS. The
chromatographic conditions should be optimized to separate the analyte and the internal
standard.

o Data Analysis: For each injection, determine the peak area of the analyte and the internal
standard.

» Calibration Curve: Generate a calibration curve by plotting the ratio of the analyte peak area
to the internal standard peak area against the concentration of the analyte for the calibration
standards.

« Quantification: Determine the concentration of the analyte in the unknown sample by using
the peak area ratio from the sample and the equation of the calibration curve.

Workflow Diagrams

The following diagrams illustrate the experimental workflows for the synthesis of a deuterated
standard and its application in quantitative analysis.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1383035?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Workflow for Synthesis of a Deuterated Standard

Synthesis
Starting Material Brominating Agent
(e.g., Dodecanol-d3) (e.g., HBr)

Bromination Reaction

1-Bromododecane-d3

.

Purification
(e.g., Distillation)

l

Characterization
(NMR, MS)

Click to download full resolution via product page

Caption: Synthesis of 1-Bromododecane-d3.
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Workflow for Quantitative Analysis using an Internal Standard
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Caption: Quantitative analysis workflow.

 To cite this document: BenchChem. [1-Bromododecane-d3 CAS number and molecular
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Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1383035?utm_src=pdf-body-img
https://www.benchchem.com/product/b1383035#1-bromododecane-d3-cas-number-and-molecular-weight
https://www.benchchem.com/product/b1383035#1-bromododecane-d3-cas-number-and-molecular-weight
https://www.benchchem.com/product/b1383035#1-bromododecane-d3-cas-number-and-molecular-weight
https://www.benchchem.com/product/b1383035#1-bromododecane-d3-cas-number-and-molecular-weight
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1383035?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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